Cas no 74525-94-3 (4-Hydrazinyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-Hydrazinyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 74525-94-3
• MF: C₆H₈N₆S
• MW: 196.232917785645
• CID: 1093007
• PubChem ID: 55279731
• Update Time: 2025-07-27

4-Hydrazinyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine
• (6-methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazine
• AKOS006334369
• 74525-94-3

• Inchi： 1S/C6H8N6S/c1-13-6-9-4(11-7)3-2-8-12-5(3)10-6/h2H,7H2,1H3,(H2,8,9,10,11,12)
• InChI Key： XJVVFRXDJCORMW-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C2C=NNC2=N1)NN

Computed Properties

• Exact Mass: 196.05311545g/mol
• Monoisotopic Mass: 196.05311545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 4-Hydrazinyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine

Recent Advances in the Study of 4-Hydrazinyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine (CAS: 74525-94-3)

The compound 4-Hydrazinyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine (CAS: 74525-94-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolo[3,4-d]pyrimidine core, has been investigated for its role as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

Recent studies have highlighted the compound's ability to modulate key signaling pathways involved in cancer and inflammatory diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 4-Hydrazinyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine exhibit potent inhibitory activity against Janus kinases (JAKs), which are critical targets in the treatment of autoimmune disorders such as rheumatoid arthritis and psoriasis. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's selectivity and efficacy, leading to the identification of promising lead candidates.

In addition to its applications in kinase inhibition, 4-Hydrazinyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine has also been explored as a building block for the synthesis of novel antiviral agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that modifications to the hydrazinyl and methylthio moieties of the compound enhanced its binding affinity to viral proteases, particularly those of SARS-CoV-2 and influenza viruses. These findings underscore the compound's potential as a multifunctional pharmacophore in addressing emerging infectious diseases.

From a synthetic chemistry perspective, advancements in the scalable production of 4-Hydrazinyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine have been achieved through innovative catalytic methods. A recent publication in Organic Process Research & Development (2023) described a green chemistry approach using palladium-catalyzed cross-coupling reactions, which improved the yield and purity of the compound while minimizing environmental impact. This development is expected to facilitate its broader adoption in industrial and academic research settings.

Looking ahead, the continued exploration of 4-Hydrazinyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine and its derivatives holds promise for addressing unmet medical needs. Ongoing preclinical studies are investigating its potential in neurodegenerative diseases and metabolic disorders, with preliminary data suggesting neuroprotective and insulin-sensitizing effects. As the compound's pharmacological profile becomes increasingly well-characterized, it is poised to play a pivotal role in the next generation of targeted therapies.